Cas no 27203-92-5 (Tramadol)

Tramadol structure
Tramadol structure
Product Name:Tramadol
CAS No:27203-92-5
MF:C16H25NO2
MW:263.375204801559
CID:53092
Update Time:2025-04-18

Tramadol Chemical and Physical Properties

Names and Identifiers

    • Tramadol
    • 2-((dimethylamino)methyl)-1-(m-methoxyphenyl)-cyclohexano
    • cis-(+-)-cyclohexano
    • TRAMAL
    • TRANS-(+/-)-2-[(DIMETHYLAMINO)METHYL]-1-(3-METHOXYPHENYL)CYCLOHEXANOL
    • CRISPIN
    • Cyclohexanol, 2-(dimethylamino)methyl-1-(3-methoxyphenyl)-, (1R,2R)-rel-
    • CG 315E
    • cis-Tramadol
    • (1R,2R)-2-[(dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexan-1-ol
    • -.)-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol, cis-
    • 2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol, cis-
    • Cyclohexanol, 2-((dimethylamino)methyl)-1-(3-methoxyphenyl)-, cis-(.+
    • Cyclohexanol, 2-((dimethylamino)methyl)-1-(m-methoxyphenyl)-
    • E 265
    • U 26255A
    • Ultram
    • (1R,2R)-2-(Dimethylaminomethyl)-1-(3-methoxyphenyl)cyclohexan-1-ol
    • Inchi: 1S/C16H25NO2/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3
    • InChI Key: TVYLLZQTGLZFBW-UHFFFAOYSA-N
    • SMILES: COC1C=C(C2(C(CN(C)C)CCCC2)O)C=CC=1

Computed Properties

  • Exact Mass: 263.18865
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 0.9903 (rough estimate)
  • Melting Point: 180-181 ºC
  • Boiling Point: 406.62°C (rough estimate)
  • Refractive Index: 1.4909 (estimate)
  • PSA: 32.7

Tramadol Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:2
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

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